Cas no 36504-66-2 (Benzo[10,11]chryseno[3,4-b]oxirene,8a,9a-dihydro-)

• Product Name: Benzo[10,11]chryseno[3,4-b]oxirene,8a,9a-dihydro-
• CAS No: 36504-66-2
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 305296
• PubChem ID: 101053797
• Update Time: 2025-04-19

Benzo[10,11]chryseno[3,4-b]oxirene,8a,9a-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[10,11]chryseno[3,4-b]oxirene,8a,9a-dihydro-
• BP 9,10-Oxide
• 8a,9a-Dihydrobenzo[1,12]tetrapheno[10,11-b]oxirene
• BENZO(10,11)CHRYSENO(3,4-B)OXIRENE, 8A,9A-DIHYDRO-
• (9S,10R)-benzo[a]pyrene-9,10-epoxide
• UNII-Y49P7H49WX
• Q27294244
• Y49P7H49WX
• BRN 1319945
• BENZO(A)PYRENE 9,10-EPOXIDE, (+/-)-
• 36504-66-2
• 5-17-02-00533 (Beilstein Handbook Reference)
• Benzo(a)pyrene-9,10-epoxide
• Benzo(a)pyrene 9,10-oxide

• Inchi： 1S/C20H12O/c1-2-11-4-5-13-10-14-7-9-16-20(21-16)19(14)15-8-6-12(3-1)17(11)18(13)15/h1-10,16,20H/t16-,20-/m1/s1
• InChI Key： GOEJUYABKOTLJA-OXQOHEQNSA-N
• SMILES： O1[C@@H]2C=CC3C=C4C=CC5=CC=CC6C=CC(=C4C=65)C=3[C@H]12

Computed Properties

• Exact Mass: 268.08886
• Monoisotopic Mass: 268.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.0921 (rough estimate)
• Boiling Point: 371.47°C (rough estimate)
• Refractive Index: 1.6220 (estimate)
• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes